N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-fluorobenzamide

• Molecular Formula: C18H19FN2O2
• Molecular Weight: 314.4 g/mol
• IUPAC Name: N-[3-(2,2-dimethylpropanoylamino)phenyl]-4-fluorobenzamide
• InChI: InChI=1S/C18H19FN2O2/c1-18(2,3)17(23)21-15-6-4-5-14(11-15)20-16(22)12-7-9-13(19)10-8-12/h4-11H,1-3H3,(H,20,22)(H,21,23)
• InChI Key: VNISXEXFIZPZAJ-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)NC1=CC=CC(=C1)NC(=O)C2=CC=C(C=C2)F

Description

N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-fluorobenzamide, also known as DAA-1106, is a novel ligand for the translocator protein (TSPO). TSPO is a mitochondrial protein that is involved in various cellular processes such as cholesterol transport, apoptosis, and immune response. DAA-1106 has been extensively studied for its potential applications in neuroscience research, cancer diagnosis, and therapy.

Mechanism of Action

N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-fluorobenzamide binds to TSPO with high affinity and specificity. TSPO is expressed in various cell types including immune cells, glial cells, and neurons. The binding of N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-fluorobenzamide to TSPO leads to the modulation of various cellular processes such as calcium signaling, oxidative stress, and inflammation.
Biochemical and Physiological Effects:
N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-fluorobenzamide has been shown to modulate the expression of various genes involved in immune response, apoptosis, and cell proliferation. In addition, N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-fluorobenzamide has been shown to reduce oxidative stress and inflammation in various cell types. N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-fluorobenzamide has also been shown to modulate the activity of various neurotransmitter systems in the brain.

Advantages and Limitations for Lab Experiments

N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-fluorobenzamide has several advantages for lab experiments. It has high affinity and specificity for TSPO, which allows for accurate detection of TSPO expression in various cell types. N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-fluorobenzamide is also stable and can be easily synthesized in large quantities. However, N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-fluorobenzamide has some limitations in lab experiments. It has a relatively short half-life, which limits its use in long-term studies. In addition, N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-fluorobenzamide has limited penetration of the blood-brain barrier, which limits its use in studying TSPO expression in the brain.

Future Directions

There are several future directions for the use of N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-fluorobenzamide in scientific research. One potential application is the use of N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-fluorobenzamide in the diagnosis and monitoring of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another potential application is the use of N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-fluorobenzamide in cancer research for the detection of TSPO expression in tumors. In addition, future research could focus on developing new ligands for TSPO with improved properties such as longer half-life and better penetration of the blood-brain barrier.

Synthesis Methods

The synthesis of N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-fluorobenzamide involves the reaction of 3-aminophenyl-4-fluorobenzamide with 2,2-dimethylpropanoyl chloride in the presence of a base such as triethylamine. The reaction yields N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-fluorobenzamide as a white solid with a purity of over 99%.

Scientific Research Applications

N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-fluorobenzamide has been used as a radioligand for TSPO in positron emission tomography (PET) imaging studies. PET imaging with N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-fluorobenzamide has been shown to be useful for the diagnosis and monitoring of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-fluorobenzamide has also been used in cancer research for the detection of TSPO expression in tumors.